Cas no 1060763-85-0 (Thiarabine monohydrate)

• Product Name: Thiarabine monohydrate
• CAS No: 1060763-85-0
• MF: C₉H₁₅N₃O₅S
• MW: 277.29750084877
• CID: 2853275
• Update Time: 2023-08-10

Thiarabine monohydrate Chemical and Physical Properties

Names and Identifiers

• Thiarabine monohydrate
• 330BCY70IG
• 4'-Thio-arac monohydrate
• 2(1H)-Pyrimidinone, 4-amino-1-(4-thio-beta-D-arabinofuranosyl)-, hydrate (1:1)
• Q27256207

• Inchi： 1S/C9H13N3O4S.H2O/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8;/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16);1H2/t4-,6-,7+,8-;/m1./s1
• InChI Key： WZNQMDRAAPUYQI-JBMRGDGGSA-N
• SMILES： S1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)N)=O)O)O.O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 386
• Topological Polar Surface Area: 146